Cas no 950383-49-0 (methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 950383-49-0
• MF: C₂₀H₁₇NO₄S₂
• MW: 399.483282804489
• CID: 5431451
• Update Time: 2025-07-16

methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(1-oxoisothiochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-[[(1-oxo-1H-2-benzothiopyran-3-yl)carbonyl]amino]-, methyl ester
• methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Inchi： 1S/C20H17NO4S2/c1-25-19(23)16-13-8-4-5-9-14(13)26-18(16)21-17(22)15-10-11-6-2-3-7-12(11)20(24)27-15/h2-3,6-7,10H,4-5,8-9H2,1H3,(H,21,22)
• InChI Key： SJKFAKDSQLPCCG-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OC)=O)=C(NC(C1SC(=O)C3=CC=CC=C3C=1)=O)S2

Additional information on methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 950383-49-0)

Methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a compound with the CAS number 950383-49-0, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, featuring a benzothiophene core and an isothiochromene moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

The benzothiophene scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. Specifically, the presence of the 2-(1-oxo-1H-isothiochromene-3-amido) group introduces a reactive site that can be exploited for covalent binding to biological macromolecules. This feature is particularly intriguing for the development of targeted therapies, where precise interaction with disease-causing proteins is paramount.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, benzothiophenes and their derivatives have shown remarkable promise in addressing a wide range of diseases. The compound in question, Methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, exemplifies this trend by incorporating structural elements that enhance its biological activity. The tetrahydro portion of the molecule contributes to its lipophilicity, which is often a desirable trait for oral bioavailability and membrane permeability.

In the realm of drug discovery, the synthesis and characterization of novel compounds are essential steps toward identifying potential therapeutic candidates. The structural complexity of Methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate presents both challenges and opportunities for chemists. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the desired framework.

The pharmacological properties of this compound are under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, the amide group could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with target proteins. These interactions are critical for determining the compound's binding affinity and specificity.

The benzothiophene core is particularly noteworthy for its versatility in drug design. It can be modified in various ways to fine-tune its biological activity. For example, substituents at different positions on the benzothiophene ring can alter electronic properties and influence binding interactions. Additionally, the presence of sulfur atoms enhances the compound's potential reactivity, allowing for further functionalization through chemical modifications.

Computational methods have played a pivotal role in understanding the molecular behavior of Methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. Molecular modeling techniques enable researchers to predict how the compound interacts with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds.

The tetrahydrobenzothiophene moiety contributes to the compound's overall solubility and bioavailability. This feature is particularly important for oral administration, where poor solubility can limit therapeutic efficacy. By incorporating this structural element, researchers aim to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

Recent advances in analytical chemistry have facilitated detailed structural elucidation of complex molecules like Methyl 2-(1-oxo-1H-isothiochromene-3-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide high-resolution data that confirm molecular structure and purity. These analytical tools are essential for ensuring that synthesized compounds meet stringent quality standards before advancing to preclinical testing.

The amide functionality in this compound offers additional opportunities for derivatization. Amides are versatile pharmacophores that can be modified to improve solubility or enhance binding interactions. For instance, introducing polar groups into the amide side chain can increase water solubility while preserving biological activity.

The isothiochromene component adds another layer of complexity to this molecule. Isothiochromenes have been studied for their potential anti-inflammatory and antioxidant properties. By combining this moiety with a benzothiophene core, researchers hope to harness these beneficial effects while developing novel therapeutic agents.

In conclusion, Methyl 2-(1-oxysochrome chromenamido)-4(5)6(7) tetrahydropyridinecarboxylic acid methyl ester (CAS No: 95038349) represents a significant advancement in pharmaceutical chemistry due to its intricate molecular structure and potential applications in drug discovery: